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Compound of Interest

Compound Name: NH-bis(PEG2-C2-Boc)
CAS No.: 1964503-36-3
Cat. No.: B609557
Get Quote
. J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with NH-bis(PEG2-C2-Boc), an alkyl/ether-based
PROTAC linker used in the synthesis of PROTACSs.[1] While a specific Safety Data Sheet
(SDS) for NH-bis(PEG2-C2-Boc) is not readily available, data from structurally similar
compounds, such as NH2-PEG2-C2-Boc and Boc-NH-Bis(acid-PEG1-m), indicates that
standard laboratory safety protocols should be strictly followed.[2] For instance, the related
compound NH2-PEG2-C2-Boc is classified as harmful if swallowed (H302).

Personal Protective Equipment (PPE) and
Engineering Controls

To ensure the safe handling of NH-bis(PEG2-C2-Boc), the following personal protective
equipment and engineering controls are recommended. This guidance is based on protocols
for similar chemical structures.[2]
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Protection Type

Equipment/Control

Specification

Purpose

Eye/Face Protection

Safety Goggles

ANSI Z87.1-rated or
EN 166 (EU)

compliant

Protects against
chemical splashes
and dust.[2]

Skin Protection

Chemical-resistant

gloves

Nitrile or neoprene,

disposable

Prevents direct skin
contact. Gloves
should be inspected
before use and
disposed of properly
after handling.[2]

Laboratory Coat

Standard, long-
sleeved

Protects skin and
personal clothing from

contamination.[2]

Respiratory Protection

Not generally required
under normal use with
adequate ventilation.
For nuisance dust,
use N95 (US) or P1
(EN 143) dust masks.

[2]

To be used if there is
a risk of generating
and inhaling dust or

aerosols.[2]

Engineering Controls

Fume Hood or

Ventilated Enclosure

Standard laboratory

fume hood

Recommended for all
handling procedures
to minimize inhalation

exposure.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical to minimize risks during the handling and use of NH-

bis(PEG2-C2-Boc). The following workflow outlines the key steps from preparation to disposal.
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Workflow for safe handling and disposal of NH-bis(PEG2-C2-Boc).
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First Aid Measures

In the event of exposure, follow these first aid protocols, which are standard for similar

chemical compounds[2]:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[2]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Storage and Disposal Plan

Proper storage and disposal are essential to maintain chemical integrity and ensure

environmental safety.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures for similar compounds are 4°C for short-term and
-20°C for long-term storage in pure form.[3]

Disposal:

Do not dispose of this chemical down the drain or in general trash.[2]

Collect all waste containing NH-bis(PEG2-C2-Boc), including contaminated materials like
gloves and weighing papers, in a designated and properly labeled hazardous waste
container.[2]

Dispose of the chemical waste through a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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